Cas no 753478-48-7 (2-amino-1-methyl-1H-Pyrrole-3-carbonitrile)

• Product Name: 2-amino-1-methyl-1H-Pyrrole-3-carbonitrile
• CAS No: 753478-48-7
• MF: C₆H₇N₃
• MW: 121.139880418777
• CID: 561851
• PubChem ID: 20689166
• Update Time: 2025-04-19

2-amino-1-methyl-1H-Pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-methyl-1H-Pyrrole-3-carbonitrile
• 1H-Pyrrole-3-carbonitrile,2-amino-1-methyl-
• 2-amino-1-methylpyrrole-3-carbonitrile
• 1H-Pyrrole-3-carbonitrile,2-amino-1-methyl
• CTK5E1458
• 753478-48-7
• SCHEMBL5173718
• AKOS006285528
• AB44101
• DTXSID40609394
• C90537

• Inchi： 1S/C6H7N3/c1-9-3-2-5(4-7)6(9)8/h2-3H,8H2,1H3
• InChI Key： QQMCKSSZZRASBG-UHFFFAOYSA-N
• SMILES： N1(C)C=CC(C#N)=C1N

Computed Properties

• Exact Mass: 121.06400
• Monoisotopic Mass: 121.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.74000
• LogP: 1.06018